Cas no 1898027-41-2 (1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine)

1-1-(2,3,5,6-Tetrafluorophenyl)cyclopropylethan-1-amine is a fluorinated cyclopropylamine derivative characterized by its unique structural features, including a tetrafluorophenyl group and a cyclopropane ring. This compound is of interest in medicinal and agrochemical research due to its potential as a building block for bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it suitable for applications requiring improved pharmacokinetic properties. The cyclopropylamine moiety may also contribute to conformational rigidity, influencing binding affinity in target interactions. Its synthetic versatility allows for further functionalization, enabling the development of novel derivatives for specialized applications in drug discovery and material science.
1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine structure
1898027-41-2 structure
Product Name:1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine
CAS No:1898027-41-2
MF:C11H11F4N
MW:233.205356836319
CID:6192889
PubChem ID:117337416
Update Time:2025-06-12

1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine
    • 1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
    • 1898027-41-2
    • EN300-1819915
    • Inchi: 1S/C11H11F4N/c1-5(16)11(2-3-11)8-9(14)6(12)4-7(13)10(8)15/h4-5H,2-3,16H2,1H3
    • InChI Key: ILOYIKFHWNYJJU-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1C1(C(C)N)CC1)F)F)F

Computed Properties

  • Exact Mass: 233.08276200g/mol
  • Monoisotopic Mass: 233.08276200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1819915-0.05g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
0.05g
$1080.0 2023-09-19
Enamine
EN300-1819915-0.1g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
0.1g
$1131.0 2023-09-19
Enamine
EN300-1819915-0.25g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
0.25g
$1183.0 2023-09-19
Enamine
EN300-1819915-0.5g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
0.5g
$1234.0 2023-09-19
Enamine
EN300-1819915-1.0g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
1g
$1286.0 2023-06-02
Enamine
EN300-1819915-2.5g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
2.5g
$2520.0 2023-09-19
Enamine
EN300-1819915-5.0g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
5g
$3728.0 2023-06-02
Enamine
EN300-1819915-10.0g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
10g
$5528.0 2023-06-02
Enamine
EN300-1819915-1g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
1g
$1286.0 2023-09-19
Enamine
EN300-1819915-5g
1-[1-(2,3,5,6-tetrafluorophenyl)cyclopropyl]ethan-1-amine
1898027-41-2
5g
$3728.0 2023-09-19

Additional information on 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 1898027-41-2 and Product Name: 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine

The compound with the CAS number 1898027-41-2 and the product name 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a tetrafluorophenyl group and a cyclopropylethan-1-amine moiety in its molecular structure imparts distinct chemical and biological characteristics that make it a promising candidate for various applications in medicinal chemistry and drug development.

Recent research in the field of cheminformatics has highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacokinetic profiles of drug candidates. The tetrafluorophenyl substituent in this compound not only contributes to its lipophilicity but also influences its metabolic stability, making it an attractive scaffold for designing novel therapeutic agents. The cyclopropyl group, on the other hand, introduces rigidity to the molecule, which can be crucial for binding affinity and selectivity in biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for enzyme targets. The unique combination of functional groups in 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine allows it to interact with specific amino acid residues in protein active sites, potentially leading to high-affinity binding. This has been particularly relevant in the context of recent studies that have identified novel enzyme targets for treating inflammatory and autoimmune diseases. The fluorine atoms in the tetrafluorophenyl ring also play a critical role in modulating electronic properties, which can further enhance binding interactions.

In addition to its potential as an enzyme inhibitor, this compound has shown promise in preliminary studies as a modulator of signaling pathways involved in cancer biology. The cyclopropylethan-1-amine moiety is known to interact with nucleophilic centers in proteins, which has led researchers to explore its role in disrupting aberrant signaling cascades that are often associated with tumor growth and progression. The incorporation of fluorine atoms into aromatic rings is a well-established strategy in medicinal chemistry for improving metabolic stability and resistance to enzymatic degradation. This characteristic is particularly valuable for drug candidates that require prolonged half-lives to achieve therapeutic efficacy.

The synthesis of 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled chemists to construct the desired carbon-carbon bonds with high precision and yield. These advancements have not only facilitated the synthesis of this compound but also provided insights into general strategies for constructing similar fluorinated heterocycles.

From a computational chemistry perspective, the study of 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine has provided valuable insights into the relationship between molecular structure and biological activity. High-throughput virtual screening (HTVS) has been employed to identify potential binding modes of this compound with target proteins. These computational studies have helped refine structural features that could enhance binding affinity and selectivity. Additionally, molecular dynamics simulations have been used to understand the dynamic behavior of this compound within biological membranes, which is crucial for assessing its pharmacokinetic properties.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to inhibit specific enzymatic activities relevant to inflammatory diseases. The presence of fluorine atoms has been shown to enhance binding interactions by increasing lipophilicity and reducing susceptibility to metabolic degradation. These findings align with broader trends in drug discovery where fluorinated compounds are increasingly recognized for their therapeutic potential.

Future directions for research on 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine include exploring its potential as a lead compound for drug development programs targeting neurological disorders. Preliminary data suggest that this molecule may interact with receptors or ion channels involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of fluorinated aromatic compounds to modulate receptor activity has been well-documented, making this compound a promising candidate for further exploration.

In conclusion, 1-1-(2,3,5,6-tetrafluorophenyl)cyclopropylethan-1-amine (CAS No. 1898027-41-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a tetrafluorophenyl group and a cyclopropylethan-1-amine moiety imparts distinct chemical properties that make it an attractive scaffold for drug development. Recent research highlights its potential as an inhibitor of enzymes involved in inflammatory diseases and as a modulator of signaling pathways relevant to cancer biology. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 1898027-41-2 will undoubtedly play a crucial role in the discovery and development of novel therapeutic agents.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.